Cas no 915922-85-9 ((1-ethylpiperidin-4-yl)acetic acid)

• Product Name: (1-ethylpiperidin-4-yl)acetic acid
• CAS No: 915922-85-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD08059874
• CID: 1078240
• Update Time: 2025-11-06

(1-ethylpiperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Ethylpiperidin-4-yl)acetic acid
• (1-Ethyl-piperidin-4-yl)-acetic acid
• 1-ethyl-4-Piperidineacetic acid
• (1-ethylpiperidin-4-yl)acetic acid

• MDL： MFCD08059874
• Inchi： 1S/C9H17NO2/c1-2-10-5-3-8(4-6-10)7-9(11)12/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： DDHNVBMJTWHLJI-UHFFFAOYSA-N
• SMILES： OC(CC1CCN(CC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

(1-ethylpiperidin-4-yl)acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (1-ethylpiperidin-4-yl)acetic acid

Introduction to (1-ethylpiperidin-4-yl)acetic Acid (CAS No. 915922-85-9)

(1-ethylpiperidin-4-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 915922-85-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a piperidine ring substituted with an ethyl group at the 1-position and an acetic acid moiety at the 4-position, has garnered attention due to its structural features and potential biological activities.

The piperidine scaffold is a common structural motif in many bioactive molecules, particularly in central nervous system (CNS) drugs and antiviral agents. The presence of the ethyl group at the 1-position enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and oral bioavailability. Additionally, the acetic acid functionality provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored pharmacological properties.

Recent research has highlighted the importance of piperidine derivatives in medicinal chemistry. For instance, compounds with similar structural motifs have been investigated for their potential as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antipsychotic agents. The specific substitution pattern in (1-ethylpiperidin-4-yl)acetic acid positions it as a promising candidate for further exploration in these areas.

In vitro studies have begun to elucidate the biological activity of (1-ethylpiperidin-4-yl)acetic acid. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. Specifically, its interaction with neurotransmitter systems has been a focus of interest, particularly in the context of mood regulation and cognitive function. These findings align with broader trends in drug discovery, where modulating neurotransmitter activity is a key strategy for treating conditions such as depression and anxiety.

The synthesis of (1-ethylpiperidin-4-yl)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on a halogenated piperidine precursor followed by functional group transformations to introduce the acetic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

The pharmacokinetic properties of (1-ethylpiperidin-4-yl)acetic acid are also under investigation. Factors such as solubility, stability, and metabolic clearance are critical determinants of its potential as a therapeutic agent. Computational modeling techniques have been employed to predict these properties, aiding in the rational design of derivatives with improved pharmacokinetic profiles.

One particularly intriguing aspect of this compound is its potential role in combination therapies. The ability to design molecules that interact with multiple targets simultaneously has become increasingly important in modern medicine. (1-ethylpiperidin-4-yl)acetic acid could serve as a platform for developing such dual-action drugs, offering synergistic benefits in treating complex diseases.

The regulatory landscape for novel pharmaceutical compounds like (1-ethylpiperidin-4-yl)acetic acid is stringent but well-defined. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous preclinical studies are essential steps before human trials can commence. Collaborations between academic researchers and industry partners are often necessary to navigate these regulatory requirements efficiently.

Future directions in the study of (1-ethylpiperidin-4-yl)acetic acid include exploring its mechanisms of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide detailed insights into how this compound interacts with biological targets. Such structural information is invaluable for designing next-generation analogs with enhanced potency and selectivity.

The versatility of (1-ethylpiperidin-4-yl)acetic acid as a chemical scaffold also opens doors for applications beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in materials science and agrochemicals, where novel functional groups can impart desirable properties to engineered products.

In conclusion, (1-ethylpiperidin-4-yl)acetic acid (CAS No. 915922-85-9) represents a fascinating subject of study with broad implications for drug development and chemical innovation. Its intriguing structural features, coupled with preliminary evidence of biological activity, make it a compelling candidate for further investigation. As research progresses, this compound holds promise for contributing to advancements in medicine and related fields.